Cas no 1805936-10-0 (2-Bromo-4-fluoro-6-hydroxybenzyl bromide)

• Product Name: 2-Bromo-4-fluoro-6-hydroxybenzyl bromide
• CAS No: 1805936-10-0
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 4977093
• Update Time: 2025-05-26

2-Bromo-4-fluoro-6-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-6-hydroxybenzyl bromide

• Inchi： 1S/C7H5Br2FO/c8-3-5-6(9)1-4(10)2-7(5)11/h1-2,11H,3H2
• InChI Key： DHLPFEORDZUZJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CBr)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-4-fluoro-6-hydroxybenzyl bromide

Introduction to 2-Bromo-4-fluoro-6-hydroxybenzyl bromide (CAS No. 1805936-10-0)

2-Bromo-4-fluoro-6-hydroxybenzyl bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805936-10-0, is a brominated aromatic benzyl bromide derivative featuring both fluorine and hydroxyl substituents. These structural features make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The presence of a bromine atom at the 2-position and a fluorine atom at the 4-position of the benzene ring imparts unique electronic and steric properties to the molecule. These properties are highly valuable in medicinal chemistry, as they can influence both the reactivity and binding affinity of the compound towards biological targets. The hydroxyl group at the 6-position further enhances its utility as a precursor for further functionalization, allowing chemists to explore diverse chemical modifications.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. Consequently, 2-bromo-4-fluoro-6-hydroxybenzyl bromide has emerged as a key building block in the synthesis of fluorinated heterocycles and other complex organic architectures.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease states. By leveraging the reactivity of the benzyl bromide moiety, researchers can introduce this compound into libraries of kinase inhibitors to screen for novel drug candidates. The bromine atom, in particular, serves as a handle for further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing more complex molecular frameworks.

Moreover, the hydroxyl group provides an opportunity for hydrogen bonding interactions, which can be exploited to enhance binding affinity between the inhibitor and its target kinase. This dual functionality—both electrophilic reactivity and hydrogen bonding capability—makes 2-bromo-4-fluoro-6-hydroxybenzyl bromide an exceptionally useful intermediate for medicinal chemists seeking to optimize their drug candidates.

Recent studies have also highlighted its role in the synthesis of antiviral agents. The structural motif present in this compound can be incorporated into molecules designed to interfere with viral replication cycles. For instance, fluorinated aromatic compounds have shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. The unique combination of substituents in 2-bromo-4-fluoro-6-hydroxybenzyl bromide allows for precise tuning of electronic properties, enabling chemists to design molecules with high selectivity against viral targets while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated intermediates like 2-bromo-4-fluoro-6-hydroxybenzyl bromide (CAS No. 1805936-10-0) due to their ability to modulate pharmacokinetic parameters such as solubility, lipophilicity, and metabolic stability. These factors are critical determinants of drug efficacy and safety. By integrating this compound into synthetic strategies, researchers can develop novel therapeutics with improved pharmacological profiles.

In addition to its applications in drug discovery, this compound has found utility in materials science and agrochemical research. The presence of both bromine and fluorine atoms makes it a valuable precursor for synthesizing advanced materials with tailored electronic properties. Similarly, in agrochemicals, fluorinated aromatic compounds are being explored for their potential as next-generation pesticides and herbicides due to their enhanced stability and bioactivity.

The synthesis of 2-bromo-4-fluoro-6-hydroxybenzyl bromide typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation reactions to introduce bromine at the desired positions, followed by selective fluorination using appropriate fluorinating agents. The hydroxyl group is often introduced via hydroxylation or etherification reactions. These synthetic routes highlight the compound's versatility as a synthetic intermediate.

Industrial-scale production requires careful optimization to ensure high yields and purity while maintaining cost-effectiveness. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste generation and improving sustainability. As demand for specialized intermediates like 2-bromo-4-fluoro-6-hydroxybenzyl bromide grows, there is an increasing focus on developing greener synthetic methodologies that align with global sustainability goals.

The analytical characterization of this compound is also crucial for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide confidence that the compound meets stringent regulatory standards before being used in downstream applications.

In conclusion,2-Bromo-4-fluoro-6-hydroxybenzyl bromide (CAS No. 1805936-10-0) is a multifunctional organic intermediate with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—bromine at position 2, fluorine at position 4, and hydroxyl at position 6—make it an invaluable tool for synthetic chemists developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds,2-bromo-4-fluoro-6-hydroxybenzyl bromide will undoubtedly remain at the forefront of medicinal chemistry innovation.